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Compound of Interest

Compound Name: 2-Fluoro-4-(methylthio)aniline

Cat. No.: B1322091 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Operation, and Disposal of 2-Fluoro-4-(methylthio)aniline.

This document provides critical safety protocols and logistical plans for the laboratory use of 2-
Fluoro-4-(methylthio)aniline (CAS RN: 76180-33-1). Adherence to these guidelines is

paramount for ensuring personnel safety and minimizing environmental impact. The information

herein is compiled from safety data for the compound and general best practices for handling

aromatic amines, organofluorine, and organosulfur compounds.

I. Chemical Safety and Hazard Information
2-Fluoro-4-(methylthio)aniline is classified with the GHS07 pictogram, indicating that it can

cause skin and eye irritation, is harmful if swallowed, and may cause respiratory irritation.[1][2]

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Precautionary Statements:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][2]

II. Physical and Chemical Properties
A comprehensive summary of the known physical and chemical properties of 2-Fluoro-4-
(methylthio)aniline is provided below. It is important to note that some physical data, such as

boiling point and density, are not readily available in the searched literature.

Property Value Source

CAS Number 76180-33-1 [1]

Molecular Formula C₇H₈FNS [3]

Molecular Weight 157.21 g/mol [3]

Physical Form Liquid [1]

Boiling Point Data not available

Density Data not available

Vapor Pressure Data not available

Storage Temperature
Room temperature, in a dark,

inert atmosphere
[1]

III. Occupational Exposure Limits
Specific occupational exposure limits (OELs) for 2-Fluoro-4-(methylthio)aniline have not

been established. However, due to its classification as a substituted aniline, it is prudent to

handle it with the same caution as aniline, for which exposure limits have been set.
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Parameter Value Jurisdiction

OSHA PEL (Aniline) 5 ppm (19 mg/m³) TWA [skin] US OSHA[4][5]

NIOSH REL (Aniline)
Potential occupational

carcinogen
US NIOSH[5]

ACGIH TLV (Aniline) 2 ppm (7.6 mg/m³) TWA [skin] ACGIH[5]

IV. Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for the safe handling of 2-Fluoro-4-(methylthio)aniline. The

following workflow outlines the necessary steps from preparation to post-handling.
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Operational Workflow for Handling 2-Fluoro-4-(methylthio)aniline

Preparation
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Locate Emergency Equipment
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Proceed to Handling
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Decontaminate Workspace
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Wash Hands Thoroughly
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Caption: Operational Workflow for Handling 2-Fluoro-4-(methylthio)aniline
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1. Pre-Handling Preparation:

Review Safety Data Sheet (SDS): Before commencing any work, thoroughly review the SDS

for 2-Fluoro-4-(methylthio)aniline.

Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table

below.

Fume Hood Preparation: Ensure a certified chemical fume hood is operational and the work

area within it is clean and uncluttered.

Emergency Equipment: Confirm the location and functionality of the nearest safety shower,

eyewash station, and fire extinguisher.

2. Handling:

Weighing and Transfer: Conduct all weighing and transfers of the chemical inside the

chemical fume hood to minimize inhalation exposure. Use a disposable weighing boat.

Running Reactions: All reactions involving this compound must be performed within the fume

hood. Ensure all glassware is properly secured.

3. Post-Handling:

Decontamination: Wipe down the work surface inside the fume hood with an appropriate

solvent (e.g., isopropanol) followed by a soap and water solution.

Waste Segregation: Segregate all waste streams as outlined in the disposal plan.

PPE Removal: Doff PPE in the correct order to avoid cross-contamination. Dispose of single-

use PPE in the designated waste stream.

Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves.

V. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.
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Protection Level Equipment Purpose

Engineering Controls Certified Chemical Fume Hood
To minimize inhalation of

vapors.

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield

provides broader facial

protection.

Hand Protection

Chemical-Resistant Gloves

(Nitrile or Neoprene, double-

gloved)

To prevent skin contact. It is

advisable to wear two pairs of

gloves (double-gloving) and

change the outer glove

frequently.

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes
To protect feet from spills.

Respiratory Protection NIOSH-Approved Respirator

Required if working outside of

a fume hood or if engineering

controls are insufficient. The

type of respirator will depend

on the specific operational

conditions.

VI. Disposal Plan
Proper disposal of 2-Fluoro-4-(methylthio)aniline and its associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.
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Disposal Workflow for 2-Fluoro-4-(methylthio)aniline Waste

Liquid Waste Solid Waste

Waste Generation

Unused/Pure Compound Contaminated Solutions Contaminated PPE (gloves, etc.) Contaminated Materials (weigh boats, wipes)

Halogenated Organic Waste Container

Licensed Hazardous Waste Disposal

Solid Hazardous Waste Container

Click to download full resolution via product page

Caption: Disposal Workflow for 2-Fluoro-4-(methylthio)aniline Waste

1. Waste Segregation:

Liquid Waste:

Collect all unused 2-Fluoro-4-(methylthio)aniline and solutions containing it in a

dedicated, clearly labeled, and sealed "Halogenated Organic Waste" container.

Do not mix with non-halogenated waste streams.

Solid Waste:

All disposable items contaminated with 2-Fluoro-4-(methylthio)aniline, such as gloves,

weighing boats, and paper towels, must be placed in a designated "Solid Hazardous

Waste" container.
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2. Container Management:

All waste containers must be kept closed when not in use.

Label containers with "Hazardous Waste," the full chemical name "2-Fluoro-4-
(methylthio)aniline," and the approximate concentration and volume.

3. Final Disposal:

All waste must be disposed of through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Never dispose of this chemical down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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